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Compound of Interest

Compound Name: Penicillin G Procaine

Cat. No.: B1212216

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the administration of
Penicillin G Procaine in rodent models for research purposes. Penicillin G Procaine is a
long-acting antibiotic combining the bactericidal action of penicillin G with the local anesthetic
procaine. This formulation provides sustained therapeutic levels from a single injection.

Mechanism of Action

Penicillin G is a beta-lactam antibiotic that exerts its bactericidal effect by inhibiting the
synthesis of the bacterial cell wall.[1] It specifically targets and binds to penicillin-binding
proteins (PBPs), which are enzymes essential for the final steps of peptidoglycan synthesis.[1]
[2] This inhibition disrupts the integrity of the cell wall, particularly in actively growing and
dividing bacteria, leading to cell lysis and death.[1] The procaine component serves as a local
anesthetic to reduce pain at the injection site and slows the release of penicillin G, allowing for
prolonged therapeutic concentrations.[3]

Data Summary: Dosage and Pharmacokinetics

The following tables summarize key quantitative data for the use of Penicillin G Procaine in
laboratory rodents and other species for comparative purposes.

Table 1. Recommended Dosage for Penicillin G Procaine in Rodents
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. Route of
Species Dosage (IU/kg) . ) Frequency Reference
Administration
Mouse 22,000 SC, IM Every 24 hours [4]
Rat 22,000 SC, IM Every 24 hours [4]

IU: International Units; SC: Subcutaneous; IM: Intramuscular.

Table 2: General Pharmacokinetic Parameters of Penicillin G Procaine (Non-Rodent Species)

Parameter Value Species Route Notes Reference
Time to Peak Provides a
Plasma Level ~4 hours General IM plateau-type [3]
(Tmax) blood level.
Blood levels
Therapeutic fall slowly
} 15-20 hours General IM ] [3]
Duration over this
period.
Penicillin G is
Protein bound to
o ~60% General N/A [3]
Binding serum
protein.

Note: Specific pharmacokinetic data for mice and rats is not readily available in published

literature. Researchers should consider these general parameters and may need to perform

pilot studies to determine precise pharmacokinetic profiles in their specific rodent models.

Experimental Protocols

Important Pre-Administration Considerations:

» Allergies and Toxicity: A small percentage of animals may be sensitive to procaine.[5]

Additionally, the procaine component can be toxic to mice and guinea pigs.[6] Guinea pigs
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and chinchillas are also susceptible to antibiotic-associated enterotoxemia with penicillins.[6]
Closely monitor animals for any adverse reactions.

» Viscous Suspension: Penicillin G Procaine is a viscous suspension.[3] To ensure accurate
dosing and ease of injection, warm the vial to room temperature and shake it well to ensure
uniform suspension.[7]

o Aseptic Technigue: Use a new sterile syringe and needle for each animal to prevent
contamination and infection.[8] Disinfect the rubber stopper of the vial and the injection site
with 70% alcohol.[8]

Protocol 1: Subcutaneous (SC) Administration

This is a common and technically simple route for administering substances to rodents.

Materials:

Penicillin G Procaine suspension (300,000 IU/mL)

Sterile syringes (e.g., 1 mL)

Sterile needles (23-25 gauge)

70% Alcohol swabs

Appropriate animal restraint device
Procedure:
e Preparation:

o Calculate the required volume based on the animal's body weight and the recommended
dose of 22,000 1U/kg.[4]

o Example Calculation for a 30g mouse:
= (22,000 IU/kg) x (0.030 kg) = 660 IU

= (660 IU) / (300,000 IU/mL) = 0.0022 mL
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o Note on Micro-dosing: For very small volumes, dilution with a sterile, compatible vehicle
(e.g., sterile saline) may be necessary for accurate dosing. This should be scientifically
justified in your IACUC protocol.

o Warm the vial to room temperature and shake vigorously.

o Draw the calculated volume into the syringe.

e Restraint:

o Restrain the mouse or rat securely. For SC injections, the scruff of the neck is a common
and effective restraint method.

e Injection:

o

Lift the skin over the dorsal midline (scruff of the neck or back) to create a "tent".

[¢]

Insert the needle, bevel up, into the base of the tented skin, parallel to the spine.

[¢]

Aspirate slightly to ensure the needle is not in a blood vessel.

[e]

Inject the solution slowly and steadily.

o

Withdraw the needle and gently massage the area to aid dispersion.
e Post-Injection Monitoring:

o Return the animal to its cage and monitor for any signs of distress, pain, or injection site
reactions (swelling, redness).

o Subcutaneous injection of high doses of procaine penicillin G has been associated with
inflammation and hemorrhage in other species.[9]

Protocol 2: Intramuscular (IM) Administration

Intramuscular injections are generally not recommended in mice and rats due to their small
muscle mass but may be required for specific experimental reasons.[8] This route provides
rapid absorption.
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Materials:

Penicillin G Procaine suspension (300,000 IU/mL)

Sterile syringes (e.g., 1 mL)

Sterile needles (25-27 gauge)

70% Alcohol swabs

Appropriate animal restraint device (anesthesia may be required for proper immobilization)[8]
Procedure:
e Preparation:
o Calculate the required volume as described in the SC protocol.
o Warm the vial to room temperature and shake vigorously.
o Draw the calculated volume into the syringe.
e Restraint and Site Selection:

o Properly restrain the animal. Brief anesthesia (e.g., isoflurane) is often recommended for
immobilization and to ensure accurate needle placement.[8]

o The target muscle is typically the quadriceps or gluteal muscle in the hind limb.[8]

o Crucial: Avoid the sciatic nerve, which runs along the caudal aspect of the femur, to
prevent permanent nerve damage.[8]

e Injection:
o lIsolate the target muscle between the thumb and forefinger.
o Insert the needle into the thickest part of the muscle at a 90-degree angle.

o Aspirate to check for blood. If blood appears, withdraw the needle and choose a new site.
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o Inject the suspension slowly. The maximum volume per site should be very small (e.g.,
<0.05 mL in mice, <0.2 mL in rats).[8]

o Withdraw the needle. Do not massage the site, as this can cause muscle damage.

o Post-Injection Monitoring:
o Monitor the animal during recovery from anesthesia.
o Observe the animal for signs of pain, lameness, or self-mutilation of the injected limb.

o Accidental intra-arterial injection can lead to severe tissue damage, including necrosis and
gangrene.[10]

Visualizations
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Caption: General workflow for Penicillin G Procaine administration in rodents.
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Caption: Mechanism of action of Penicillin G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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